Cas no 3302-06-5 (Pentanoic acid,3,4-dimethyl-)

• Product name: Pentanoic acid,3,4-dimethyl-
• CAS No: 3302-06-5
• MF: C₇H₁₄O₂
• MW: 130.184862613678
• CID: 310535
• PubChem ID: 226113

Pentanoic acid,3,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,3,4-dimethyl-
• Pentanoic acid,4-dimethyl;3,4-Dimethyl-valeriansaeure;3,4-dimethyl-pentanoic acid;3,4-dimethyl-valeric acid;
• LMFA01020145
• A1-03484
• CS-0217045
• Z234897253
• 3,4-DIMETHYLPENTANOICACID
• NSC16244
• CHEBI:180004
• EN300-67053
• SCHEMBL276163
• NSC-16244
• Pentanoic acid,4-dimethyl-
• 3,4-dimethylpentanoic acid
• AKOS008113595
• 3,4-dimethyl valeric acid
• 3,4-dimethyl-pentanoic acid
• F75188
• 3302-06-5
• DTXSID80280282
• DS-012139

• Inchi： InChI=1S/C7H14O2/c1-5(2)6(3)4-7(8)9/h5-6H,4H2,1-3H3,(H,8,9)
• InChI Key： GETAKGOKCSRVLZ-UHFFFAOYSA-N
• SMILES： OC(CC(C(C)C)C)=O

Computed Properties

• Exact Mass: 130.09900
• Monoisotopic Mass: 130.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 1.75320

Pentanoic acid,3,4-dimethyl- Security Information

Pentanoic acid,3,4-dimethyl- Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids

Additional information on Pentanoic acid,3,4-dimethyl-

Pentanoic Acid, 3,4-Dimethyl-

Pentanoic acid, 3,4-dimethyl- (CAS No. 3302-06-5) is a branched-chain carboxylic acid with significant applications in various fields of chemistry and biochemistry. This compound is characterized by its molecular formula C7H14O2 and is often used as an intermediate in the synthesis of more complex organic molecules. The compound's structure features a pentanoic acid backbone with two methyl groups attached to the third and fourth carbons, which imparts unique chemical properties and reactivity.

Recent studies have highlighted the role of pentanoic acid, 3,4-dimethyl- in the development of novel materials for energy storage applications. Researchers have explored its potential as a precursor for synthesizing advanced polymers and surfactants that exhibit enhanced thermal stability and biodegradability. These findings underscore the importance of understanding the compound's chemical behavior under various reaction conditions.

The synthesis of pentanoic acid, 3,4-dimethyl- typically involves multi-step organic reactions, including alkylation and oxidation processes. One of the most efficient methods reported in recent literature involves the oxidation of a suitable alcohol derivative using Jones reagent or other oxidizing agents under controlled conditions. This approach ensures high yield and purity of the final product while maintaining the integrity of the methyl substituents.

In terms of physical properties, pentanoic acid, 3,4-dimethyl- exhibits a melting point of approximately -18°C and a boiling point around 165°C at standard atmospheric pressure. These properties make it suitable for use in various industrial processes where thermal stability is crucial. Additionally, the compound's solubility in organic solvents such as dichloromethane and ethyl acetate facilitates its use in solution-phase reactions.

One of the most promising applications of pentanoic acid, 3,4-dimethyl- lies in its role as a building block for pharmaceutical intermediates. Recent research has demonstrated its utility in the synthesis of bioactive compounds with potential anti-inflammatory and antioxidant properties. By incorporating this compound into drug design frameworks, scientists aim to develop novel therapeutic agents with improved efficacy and reduced side effects.

The environmental impact of pentanoic acid, 3,4-dimethyl- has also been a topic of interest among researchers. Studies have shown that it biodegrades efficiently under aerobic conditions, making it an eco-friendly choice for industrial applications compared to some traditional chemicals used in similar contexts.

In conclusion, pentanoic acid, 3,4-dimethyl- (CAS No. 3302-06-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and favorable physical properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new potential uses for this compound, its significance in the field of organic chemistry is expected to grow further.